8-Chloronaphtho[2,1-b]benzofuran

• Molecular Formula: C16H9ClO
• Molecular Weight: 252.69 g/mol
• IUPAC Name: 8-chloronaphtho[2,1-b][1]benzofuran
• InChI: InChI=1S/C16H9ClO/c17-13-7-3-6-12-15-11-5-2-1-4-10(11)8-9-14(15)18-16(12)13/h1-9H
• InChI Key: LRGOFBJOPJHXGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C4=C(O3)C(=CC=C4)Cl

Description

8-Chloronaphtho[2,1-b]benzofuran is a useful research compound. Its molecular formula is C16H9ClO and its molecular weight is 252.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 300-mL recovery flask were put 3.1 g (11 mmol) of 1-(3-chloro-2-fluorophenyl)-2-naphthol, 70 mL of N-methyl-2-pyrrolidone, and 4.2 g (31 mmol) of potassium carbonate, and this mixture was stirred at 150° C. in air for 7 hours. After stirring, about 50 mL of water and about 50 mL of hydrochloric acid (1.0 mol/L) were added to the resulting mixture. To the resulting solution was added about 100 mL of ethyl acetate; then, the aqueous layer was subjected to extraction with ethyl acetate three times. The solution of the extract combined with the organic layer was washed with a saturated aqueous solution of sodium hydrogen carbonate and a saturated aqueous solution of sodium chloride, and magnesium sulfate was then added. The mixture was gravity-filtered, and the resulting filtrate was concentrated to give 2.9 g of a pale brown solid of a target substance in a yield of over 99%.